Cas no 2228806-62-8 (1-(but-3-yn-2-yl)-4-ethylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-4-ethylbenzene
• CAS No: 2228806-62-8
• Molecular Formula: C₁₂H₁₄
• Molecular Weight: 158.239563465118
• CID: 5804521
• PubChem ID: 165658193

1-(but-3-yn-2-yl)-4-ethylbenzene Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-ethylbenzene
• EN300-1803277
• 2228806-62-8

• InChIKey： NGGGPBSLDCVOOD-UHFFFAOYSA-N
• Inchi： 1S/C12H14/c1-4-10(3)12-8-6-11(5-2)7-9-12/h1,6-10H,5H2,2-3H3
• SMILES： C1(C=CC(=CC=1)CC)C(C#C)C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.109550447g/mol
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids